Cas no 883146-03-0 (4-(2,2,2-Trifluoroethyl)benzene-1-sulfonyl Chloride)
4-(2,2,2-Trifluoroethyl)benzene-1-sulfonyl chloride is a specialized sulfonyl chloride derivative featuring a trifluoroethyl substituent on the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonate-based derivatives. The presence of the trifluoroethyl group enhances its reactivity and introduces unique electronic properties, making it valuable in pharmaceutical and agrochemical applications. Its high purity and stability under controlled conditions ensure reliable performance in synthetic workflows. The compound is typically handled under inert conditions due to its sensitivity to moisture. Its structural features enable selective functionalization, supporting the development of novel bioactive molecules.

883146-03-0 structure
Product name:4-(2,2,2-Trifluoroethyl)benzene-1-sulfonyl Chloride
4-(2,2,2-Trifluoroethyl)benzene-1-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 4-(2,2,2-trifluoroethyl)-
- 4-(2,2,2-Trifluoroethyl)-benzenesulfonyl chloride
- AB76596
- EN300-155604
- 4-(2,2,2-TRIFLUOROETHYL)BENZENESULFONYL CHLORIDE
- SCHEMBL1415708
- AKOS014566257
- 883146-03-0
- 4-(2,2,2-trifluoro-ethyl)benzenesulfonyl chloride
- 4-(2,2,2-TRIFLUOROETHYL)BENZENE-1-SULFONYL CHLORIDE
- 4-(2,2,2-TRIFLUOROETHYL)BENZENE-1-SULFONYLCHLORIDE
- 4-(2,2,2-Trifluoroethyl)benzene-1-sulfonyl Chloride
-
- Inchi: InChI=1S/C8H6ClF3O2S/c9-15(13,14)7-3-1-6(2-4-7)5-8(10,11)12/h1-4H,5H2
- InChI Key: PAGQPXLVRACSQQ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1CC(F)(F)F)S(=O)(=O)Cl
Computed Properties
- Exact Mass: 257.9729128Da
- Monoisotopic Mass: 257.9729128Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.5Ų
4-(2,2,2-Trifluoroethyl)benzene-1-sulfonyl Chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-155604-0.1g |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 0.1g |
$347.0 | 2023-05-26 | |
Enamine | EN300-155604-0.05g |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 0.05g |
$232.0 | 2023-05-26 | |
Enamine | EN300-155604-250mg |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95.0% | 250mg |
$494.0 | 2023-09-25 | |
1PlusChem | 1P01AG9S-500mg |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 500mg |
$902.00 | 2025-03-19 | |
1PlusChem | 1P01AG9S-1g |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 1g |
$1145.00 | 2025-03-19 | |
1PlusChem | 1P01AG9S-2.5g |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 2.5g |
$2212.00 | 2025-03-19 | |
A2B Chem LLC | AV66464-1g |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 1g |
$1087.00 | 2023-12-29 | |
A2B Chem LLC | AV66464-100mg |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 100mg |
$401.00 | 2023-12-29 | |
A2B Chem LLC | AV66464-500mg |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 500mg |
$857.00 | 2023-12-29 | |
1PlusChem | 1P01AG9S-10g |
4-(2,2,2-trifluoroethyl)benzene-1-sulfonyl chloride |
883146-03-0 | 95% | 10g |
$4812.00 | 2025-03-19 |
4-(2,2,2-Trifluoroethyl)benzene-1-sulfonyl Chloride Related Literature
-
Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
-
Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
-
Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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